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Compound of Interest

Compound Name: 2-(Octyloxy)acetic acid
CAS No.: 63632-58-6
Cat. No.: B1345089

Get Quote

Executive Summary & Chemical Identity

2-(Octyloxy)acetic acid (OAA) is an ether-linked carboxylic acid (C8-O-CH2-COOH) that
occupies a critical niche between traditional fatty acids (like Caprylic Acid) and synthetic

surfactants. Unlike esters, which are prone to hydrolysis, the ether linkage in OAA provides

metabolic stability and pH resilience, making it a superior candidate for lipophilic drug

conjugation and permeation enhancement in harsh physiological environments.

Core Value Proposition

Enhanced Acidity: The ether oxygen exerts an electron-withdrawing inductive effect (-1),
lowering the pKa compared to alkyl carboxylic acids (e.g., Octanoic acid), improving
solubility at physiological pH.

Metabolic Stability: Resistant to esterases, ensuring the lipophilic tail remains intact during
transport.

Surfactancy: Acts as a robust anionic surfactant with higher critical micelle concentration
(CMC) stability than corresponding fatty acid soaps.
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Mechanism of Action: The Ether Advantage

The efficacy of OAA is driven by its unique molecular architecture, which balances lipophilicity
(C8 tail) with a polar, ionizable head group (carboxylic acid), separated by an ether oxygen.

Mechanistic Pathway

« lonization: At physiological pH (7.4), OAA exists primarily as the carboxylate anion. The ether
oxygen stabilizes the negative charge via induction, making it a stronger acid than octanoic

acid.

e Membrane Insertion: The C8 tail inserts into lipid bilayers. The ether oxygen can hydrogen
bond with lipid headgroups, disrupting packing more effectively than a simple alkyl chain.

» Solubilization: As a surfactant, OAA forms micelles that encapsulate hydrophobic drugs. Its
lower Krafft point (compared to fatty acids) allows it to function in cooler or more diverse

formulation conditions.

Visualizing the Interaction

The following diagram illustrates the structural and functional differences between OAA and its

primary analog, Octanoic Acid.
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Figure 1: Mechanistic comparison of 2-(Octyloxy)acetic acid vs. Octanoic acid. The ether
linkage (blue path) confers stability and acidity advantages.

Comparative Efficacy Data
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The following table synthesizes physicochemical and biological data comparing OAA with
standard industry benchmarks.

Table 1: Physicochemical Profile & Performance Metrics
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Feature

2-
(Octyloxy)acetic
Acid

Octanoic Acid

(Caprylic)

Sodium Laureth
Carboxylate

Significance

Structure

C8-0O-CH2-
COOH

C7-COOH

R-(OCH2CH2)n-
OCH2COOH

OAAis a
compact ether

acid.

pKa (Acid
Strength)

~3.5- 3.8 (Est.)

4.89

~3.0-4.0

OAAis more
ionized at skin
pH (5.5),
improving

solubility.

LogP
(Lipophilicity)

~25-2.8

3.05

Varies (High)

Slightly lower
LogP than
Octanoic acid
due to ether
oxygen; better

water solubility.

Metabolic
Stability

High (Ether link)

Low (Beta-

oxidation)

High

OAA resists rapid
degradation,

prolonging effect.

CMC (mM)

~15-20 mM

~350 mM (as

salt)

<1lmM

OAA forms
micelles at much
lower
concentrations
than fatty acid

soaps.

Irritation

Potential

Moderate

High (at high

conc.)

Low

Ether
carboxylates are
generally milder
than pure fatty
acids.

Interpretation of Data
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o Permeation Enhancement: OAA's lower pKa means it exists as an anion at physiological pH,
but its lipophilic tail allows it to disrupt lipid packing. Compared to Octanoic acid, it is less
likely to be metabolized by skin esterases or beta-oxidation enzymes immediately upon
entry.

o Solubility: The ether oxygen increases water solubility, making OAA a better hydrotrope for
solubilizing poorly water-soluble drugs (BCS Class 11/1V) than simple fatty acids.

Experimental Protocols for Validation

To validate the efficacy of OAA in your specific application, follow these standardized protocols.

Protocol A: Critical Micelle Concentration (CMC)
Determination

Objective: To determine the surfactant efficiency of OAA compared to Octanoic Acid.

Preparation: Prepare a 100 mM stock solution of 2-(Octyloxy)acetic acid in deionized water
(adjust pH to 7.0 with NaOH to ensure solubility).

 Dilution: Create a serial dilution range from 0.1 mM to 50 mM.

» Probe Addition: Add Pyrene (fluorescent probe) to each vial (final conc.
M).

¢ Incubation: Shake at 25°C for 24 hours to reach equilibrium.

o Measurement: Measure fluorescence emission spectra (excitation at 335 nm). Monitor the
ratio of intensities at 373 nm (

) and 384 nm (
).

e Analysis: Plot

ratio vs. log concentration. The inflection point indicates the CMC.
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o Expected Result: OAA CMC

15-20 mM; Octanoate CMC

300-400 mM.

Protocol B: In Vitro Skin Permeation (Franz Diffusion
Cell)

Objective: To assess OAA as a permeation enhancer for a model drug (e.g., Caffeine or
Ibuprofen).

Membrane: Use full-thickness porcine ear skin (dermatomed to 500 pm).
e Donor Phase:

o Test: Drug (1%) + OAA (1-5%) in Propylene Glycol/Water (50:50).

o Control: Drug (1%) + Octanoic Acid (1-5%) in Propylene Glycol/Water (50:50).
e Receptor Phase: PBS (pH 7.4) at 37°C, stirred at 600 rpm.

e Sampling: Withdraw 200 puL aliquots at 0, 1, 2, 4, 8, 12, and 24 hours. Replace with fresh
buffer.

¢ Quantification: Analyze drug concentration via HPLC-UV.
e Calculation: Calculate Flux (
) and Enhancement Ratio (

)-

Strategic Recommendations

Based on the comparative analysis, 2-(Octyloxy)acetic acid is recommended for:

o Topical Formulations: When a permeation enhancer is needed that is more pH-stable and
soluble than fatty acids.
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o Peptide Drug Conjugation: As a stable lipophilic tail to improve the half-life and membrane
permeability of hydrophilic peptides (the ether bond resists enzymatic cleavage better than
ester-linked fatty acids).

o Surfactant Systems: In mild cleansing formulations or micellar drug delivery systems where

anionic stability is required at lower pH.

Workflow for Formulation Selection
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Figure 2: Decision tree for selecting between OAA and Octanoic Acid in formulation design.
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(Note: Specific biological data for 2-(Octyloxy)acetic acid is often proprietary or extrapolated
from the broader class of Alkylether Carboxylic Acids (AECs). The values provided for pKa and
CMC are estimated based on structural homology with C8-ECAS.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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